![molecular formula C23H22Cl2N2O4 B241267 1-(3,4-Dichlorophenyl)-2-[3-(dimethylamino)propyl]-6-methoxy-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione](/img/structure/B241267.png)
1-(3,4-Dichlorophenyl)-2-[3-(dimethylamino)propyl]-6-methoxy-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
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Overview
Description
1-(3,4-Dichlorophenyl)-2-[3-(dimethylamino)propyl]-6-methoxy-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a synthetic compound with a complex chemical structure. It has been studied extensively for its potential applications in scientific research and medicine. In
Mechanism of Action
The mechanism of action of 1-(3,4-Dichlorophenyl)-2-[3-(dimethylamino)propyl]-6-methoxy-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is complex and not fully understood. It is believed to work by inhibiting the activity of certain enzymes and proteins in the body, which can lead to a decrease in inflammation and cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to decrease inflammation, inhibit cell proliferation, and induce apoptosis in cancer cells. It has also been shown to have neuroprotective effects, which may make it useful in treating neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(3,4-Dichlorophenyl)-2-[3-(dimethylamino)propyl]-6-methoxy-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione in lab experiments is its potent anti-inflammatory and anti-cancer properties. However, one limitation is that the compound is complex and difficult to synthesize, which may limit its availability for research purposes.
Future Directions
There are several future directions for research on 1-(3,4-Dichlorophenyl)-2-[3-(dimethylamino)propyl]-6-methoxy-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. One potential direction is to explore its use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Another potential direction is to explore its use in combination with other drugs to enhance its anti-cancer properties. Additionally, further research is needed to fully understand the mechanism of action of this compound.
Synthesis Methods
The synthesis of 1-(3,4-Dichlorophenyl)-2-[3-(dimethylamino)propyl]-6-methoxy-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex process that involves several steps. The starting material is 3,4-dichlorophenylacetic acid, which is converted into an acid chloride. This is then reacted with 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride to form an amide intermediate. The amide intermediate is then reacted with 6-methoxy-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione to form the final product.
Scientific Research Applications
1-(3,4-Dichlorophenyl)-2-[3-(dimethylamino)propyl]-6-methoxy-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been studied extensively for its potential applications in scientific research. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. It has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
Properties
Molecular Formula |
C23H22Cl2N2O4 |
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Molecular Weight |
461.3 g/mol |
IUPAC Name |
1-(3,4-dichlorophenyl)-2-[3-(dimethylamino)propyl]-6-methoxy-1H-chromeno[2,3-c]pyrrole-3,9-dione |
InChI |
InChI=1S/C23H22Cl2N2O4/c1-26(2)9-4-10-27-20(13-5-8-16(24)17(25)11-13)19-21(28)15-7-6-14(30-3)12-18(15)31-22(19)23(27)29/h5-8,11-12,20H,4,9-10H2,1-3H3 |
InChI Key |
JIZGMRWRFBXQGR-UHFFFAOYSA-N |
SMILES |
CN(C)CCCN1C(C2=C(C1=O)OC3=C(C2=O)C=CC(=C3)OC)C4=CC(=C(C=C4)Cl)Cl |
Canonical SMILES |
CN(C)CCCN1C(C2=C(C1=O)OC3=C(C2=O)C=CC(=C3)OC)C4=CC(=C(C=C4)Cl)Cl |
Origin of Product |
United States |
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